N'-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]oxamide

• IUPAC Name: N'-[2-hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]oxamide
• InChI: InChI=1S/C14H14N2O3S/c15-13(18)14(19)16-8-11(17)9-3-5-10(6-4-9)12-2-1-7-20-12/h1-7,11,17H,8H2,(H2,15,18)(H,16,19)
• InChI Key: JDWAIFUAVIBOHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC=C(C=C2)C(CNC(=O)C(=O)N)O
• Molecular Formula: C14H14N2O3S
• Molecular Weight: 290.34 g/mol

Description

N-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]oxamide, also known as HTEPO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of N'-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]oxamide is still under investigation. However, it has been proposed that N'-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]oxamide inhibits the activity of specific enzymes involved in the production of pro-inflammatory cytokines. It has also been shown to induce apoptosis in cancer cells through the activation of specific signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that N'-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]oxamide has a low toxicity profile and does not cause significant changes in biochemical and physiological parameters in animal models. However, further studies are needed to determine the long-term effects of N'-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]oxamide on human health.

Advantages and Limitations for Lab Experiments

N'-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]oxamide has several advantages for lab experiments, including its high purity and stability. However, its low solubility in water can limit its use in certain experiments. Additionally, the high cost of N'-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]oxamide can also be a limitation for some researchers.

Future Directions

There are several potential future directions for N'-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]oxamide research. One direction is the development of N'-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]oxamide-based drugs for the treatment of inflammatory diseases and cancer. Another direction is the synthesis of new N'-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]oxamide-based MOFs with improved properties for gas storage and separation. Additionally, further studies are needed to determine the potential use of N'-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]oxamide in environmental applications, such as the removal of heavy metals from contaminated water.
In conclusion, N'-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]oxamide is a chemical compound with significant potential for scientific research. Its synthesis method has been optimized to produce high yields of N'-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]oxamide with high purity. N'-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]oxamide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been investigated. Finally, there are several potential future directions for N'-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]oxamide research, including the development of N'-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]oxamide-based drugs and the synthesis of new N'-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]oxamide-based MOFs.

Synthesis Methods

N'-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]oxamide is synthesized through a multistep process involving the reaction of 4-bromo-2-thiophenylphenol with 2-aminoethanol in the presence of a catalyst. The resulting product is then treated with oxalyl chloride and hydroxylamine hydrochloride to produce N'-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]oxamide. This method has been optimized to produce high yields of N'-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]oxamide with high purity.

Scientific Research Applications

N'-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]oxamide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, N'-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]oxamide has been found to have anti-inflammatory and anti-cancer properties. It has been shown to inhibit the production of pro-inflammatory cytokines and to induce apoptosis in cancer cells. In materials science, N'-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]oxamide has been used as a building block for the synthesis of metal-organic frameworks (MOFs) with potential applications in gas storage and separation. In environmental science, N'-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]oxamide has been studied for its potential use in the removal of heavy metals from contaminated water.